Cas no 866871-86-5 (N-(2,3-dimethylphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866871-86-5
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• CID: 5882438
• PubChem ID: 2150263
• Update Time: 2025-10-31

N-(2,3-dimethylphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, N-(2,3-dimethylphenyl)-5-methyl-1-(4-methylphenyl)-
• F1607-0271
• AKOS001884473
• N-(2,3-dimethylphenyl)-5-methyl-1-(p-tolyl)-1H-1,2,3-triazole-4-carboxamide
• N-(2,3-dimethylphenyl)-5-methyl-1-(4-methylphenyl)triazole-4-carboxamide
• N-(2,3-dimethylphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• 866871-86-5

• Inchi： 1S/C19H20N4O/c1-12-8-10-16(11-9-12)23-15(4)18(21-22-23)19(24)20-17-7-5-6-13(2)14(17)3/h5-11H,1-4H3,(H,20,24)
• InChI Key： KDDOTONNQSNXPZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C)=C(C(NC2=CC=CC(C)=C2C)=O)N=N1

Computed Properties

• Exact Mass: 320.16371127g/mol
• Monoisotopic Mass: 320.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.8Ų

Additional information on N-(2,3-dimethylphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

N-(2,3-Dimethylphenyl)-5-Methyl-1-(4-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 866871-86-5): A Comprehensive Overview

N-(2,3-Dimethylphenyl)-5-Methyl-1-(4-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 866871-86-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of N-(2,3-Dimethylphenyl)-5-Methyl-1-(4-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide makes it a promising candidate for various pharmacological studies.

The molecular formula of N-(2,3-Dimethylphenyl)-5-Methyl-1-(4-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide is C₁₉H₂₀N₄O₂, and its molecular weight is 336.39 g/mol. The compound features a triazole ring system fused with substituted phenyl groups, which contribute to its chemical stability and biological activity. The presence of multiple methyl groups and the carboxamide functional group further enhances its potential for binding to various biological targets.

Recent studies have explored the pharmacological properties of N-(2,3-Dimethylphenyl)-5-Methyl-1-(4-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide. One notable area of research is its anti-inflammatory activity. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2,3-Dimethylphenyl)-5-Methyl-1-(4-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide has shown promise as an antifungal agent. Triazoles are well-known for their antifungal activity, and this compound has been tested against a range of fungal pathogens including Candida albicans and Aspergillus fumigatus. Preliminary results indicate that it exhibits potent antifungal activity with low cytotoxicity towards mammalian cells.

The mechanism of action of N-(2,3-Dimethylphenyl)-5-Methyl-1-(4-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide is not yet fully understood. However, studies suggest that it may target multiple pathways involved in inflammation and fungal growth. For instance, it has been shown to modulate the expression of genes involved in the NF-kB signaling pathway, which plays a crucial role in the regulation of inflammatory responses. Additionally, its antifungal activity may be attributed to its ability to disrupt fungal cell membrane integrity.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2,3-Dimethylphenyl)-5-Methyl-1-(4-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-(2,3-Dimethylphenyl)-5-Methyl-1-(4-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 866871-86-5) is a promising compound with a wide range of potential applications in medicine. Its anti-inflammatory and antifungal properties make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases.